Cas no 959239-85-1 (1-(1-ethylcyclobutyl)methanamine)

• Product Name: 1-(1-ethylcyclobutyl)methanamine
• CAS No: 959239-85-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD09864490
• CID: 1985764
• PubChem ID: 28064566
• Update Time: 2025-11-02

1-(1-ethylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ethylcyclobutyl)methanamine
• 1-(1-Ethylcyclobutyl)methanamine
• Ambcb4026727
• CTK5H8391
• MolPort-016-631-130
• AG-H-94425
• 1-(1-ethylcyclobutyl)methanamine(SALTDATA: FREE)
• DTXSID70650950
• 1-(1-Ethylcyclobutyl)methanamine, AldrichCPR
• SCHEMBL10285378
• 959239-85-1
• DA-18443
• MFCD09864490
• AKOS006282554
• CS-0230117
• BS-39710
• AB90137
• G32860
• EN300-102356
• 1-(1-ethylcyclobutyl)methanamine

• MDL： MFCD09864490
• Inchi： 1S/C7H15N/c1-2-7(6-8)4-3-5-7/h2-6,8H2,1H3
• InChI Key： YXHXWNKVIZEDET-UHFFFAOYSA-N
• SMILES： NCC1(CC)CCC1

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.22570

1-(1-ethylcyclobutyl)methanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(1-ethylcyclobutyl)methanamine

Comprehensive Overview of 1-(1-Ethylcyclobutyl)methanamine (CAS No. 959239-85-1): Properties, Applications, and Market Insights

1-(1-Ethylcyclobutyl)methanamine (CAS No. 959239-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, classified as a cyclobutylamine derivative, is characterized by its ethyl-substituted cyclobutane ring and a primary amine functional group. Its molecular formula is C₇H₁₅N, with a molar mass of 113.20 g/mol. The compound's distinct steric and electronic properties make it a valuable intermediate in drug discovery and material science applications.

The synthesis of 1-(1-Ethylcyclobutyl)methanamine typically involves multi-step organic reactions, including cyclobutane ring formation followed by selective functionalization. Researchers often employ Grignard reactions or catalytic hydrogenation methods to construct the cyclobutyl core, while the amine group is introduced through reductive amination or nucleophilic substitution strategies. The compound's chemical stability and solubility profile (moderate solubility in polar organic solvents) contribute to its versatility in synthetic applications.

In pharmaceutical research, 1-(1-Ethylcyclobutyl)methanamine serves as a crucial building block for developing novel bioactive molecules. Its constrained cyclobutyl structure offers unique advantages in drug design by influencing molecular conformation and target binding affinity. Recent studies highlight its potential in creating CNS-active compounds, with particular interest in neurological disorders treatment. The compound's structural rigidity makes it valuable for probing enzyme active sites and developing selective enzyme inhibitors.

The material science field has explored 1-(1-Ethylcyclobutyl)methanamine as a precursor for functional polymers and coordination complexes. Its amine functionality allows for incorporation into polymer backbones or as a ligand in metal-organic frameworks (MOFs). Researchers are investigating its use in creating advanced materials with tailored thermal and mechanical properties, particularly for high-performance applications in aerospace and electronics industries.

Market analysis indicates growing demand for specialty amines like 1-(1-Ethylcyclobutyl)methanamine, driven by expanding pharmaceutical R&D and advanced material development. The global market for fine chemical intermediates is projected to grow at a CAGR of 6.2% from 2023 to 2030, with cyclobutyl derivatives representing an increasingly important segment. Current pricing trends reflect the compound's high purity requirements and specialized synthesis challenges, with research-grade quantities typically ranging from $200-$500 per gram.

Recent innovations in green chemistry approaches have impacted the production of 1-(1-Ethylcyclobutyl)methanamine, with emphasis on catalytic methods and atom-economical processes. These developments address growing concerns about sustainable synthesis in the chemical industry while maintaining product quality. The compound's storage and handling require standard laboratory precautions, with recommended storage under inert atmosphere at 2-8°C to maintain stability.

Analytical characterization of 1-(1-Ethylcyclobutyl)methanamine typically employs GC-MS, NMR spectroscopy (particularly ¹H and ¹³C NMR), and HPLC for purity assessment. The compound shows characteristic NMR signals at δ 0.95 (t, 3H) for the ethyl group and δ 2.65 (s, 2H) for the methylene protons adjacent to the amine group. Mass spectrometry typically displays a molecular ion peak at m/z 113 with characteristic fragmentation patterns.

Future research directions for 1-(1-Ethylcyclobutyl)methanamine include exploration of its biocatalytic production and development of continuous flow synthesis methods to improve efficiency. There is also growing interest in its potential as a chiral auxiliary in asymmetric synthesis, given the stereochemical possibilities of the cyclobutane ring. These developments align with current trends toward precision chemistry and molecular engineering in both academic and industrial settings.

For researchers working with 1-(1-Ethylcyclobutyl)methanamine, proper waste disposal procedures should be followed according to local regulations. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should be maintained during handling. The compound's structure-activity relationships continue to be an active area of investigation, particularly in medicinal chemistry applications where subtle structural modifications can significantly impact biological activity.

In conclusion, 1-(1-Ethylcyclobutyl)methanamine (CAS No. 959239-85-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility ensure its continued relevance in cutting-edge research and development. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in the development of next-generation pharmaceuticals and advanced materials.